![molecular formula C7H10N2 B134574 3,4-Diaminotoluene CAS No. 496-72-0](/img/structure/B134574.png)
3,4-Diaminotoluene
Overview
Description
3,4-Diaminotoluene, also known as this compound or 3,4-diaminotoluol, is an organic compound with the molecular formula C7H10N2. It is an aromatic amine derived from toluene and is used as a raw material in the production of a variety of products, such as dyes, pharmaceuticals, and plastics. It is also used as a catalyst in the production of polyurethanes, polyureas, and polyamides.
Scientific Research Applications
Catalysis of Reduction Processes
3,4-Diaminotoluene has been investigated for its role in the catalysis of reduction processes. Dalmata (1997) and Dalmata, Nosal-Wiercińska, and Zięcina (2004) studied its influence on the reduction of Zn(II) ions, demonstrating its ability to act as a catalyst or inhibitor depending on conditions, particularly affecting the rate constant of electron transfer processes (Dalmata, 1997) (Dalmata, Nosal-Wiercińska, & Zięcina, 2004).
Complexation and Spectrophotometric Studies
Miyan and Ahmad (2016) conducted spectroscopic and spectrophotometric studies on the complexation of this compound with π-acceptor molecules. Their research provides insights into the stoichiometry and thermodynamic parameters of the complexes formed in various polar solvents (Miyan & Ahmad, 2016).
Biodegradation Studies
Freedman, Shanley, and Scholze (1996) explored the aerobic biodegradation of 2,4-diaminotoluene, among other compounds, highlighting its potential for biological treatment in industrial processes (Freedman, Shanley, & Scholze, 1996).
Electrochemiluminescence Assays
Bruno and Cornette (1997) developed an electrochemiluminescence assay involving this compound and metal ions, providing a method for detecting aminoaromatics and transition metals in environmental samples (Bruno & Cornette, 1997).
Catalytic Applications in Hydrogenation
Hajdu et al. (2022) reported on the use of amine-functionalized ferrite supported palladium catalysts for the hydrogenation of 2,4-dinitrotoluene, demonstrating improved efficiency and practicality in producing 2,4-diaminotoluene (Hajdu et al., 2022).
Sensor Development for Iodide Determination
Amourizi, Dashtian, and Ghaedi (2020) developed a colorimetric sensor utilizing this compound for the determination of iodide ions, showcasing its application in developing cost-effective and sensitive environmental monitoring tools (Amourizi, Dashtian, & Ghaedi, 2020).
Safety and Hazards
properties
IUPAC Name |
4-methylbenzene-1,2-diamine | |
---|---|---|
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c1-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H3 | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI Key |
DGRGLKZMKWPMOH-UHFFFAOYSA-N | |
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Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 | |
Record name | 3,4-DIAMINOTOLUENE | |
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DSSTOX Substance ID |
DTXSID9024930 | |
Record name | 3,4-Diaminotoluene | |
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Molecular Weight |
122.17 g/mol | |
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Physical Description |
3,4-diaminotoluene appears as a colorless to brownish purple crystalline solid. Toxic by ingestion and inhalation and an irritant to skin and eyes. Soluble in water, alcohol and ether. Decomposes to emit toxic oxides of nitrogen when heated to high temperature. Used in making dyes., Other Solid, Solid; [HSDB] Colorless to brownish-purple solid; [CAMEO] | |
Record name | 3,4-DIAMINOTOLUENE | |
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Boiling Point |
509 °F at 760 mmHg (Sublimes) (NTP, 1992), 265 °C (sublimes) | |
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Solubility |
less than 1 mg/mL at 63 °F (NTP, 1992), VERY SOL IN WATER | |
Record name | 3,4-DIAMINOTOLUENE | |
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Mechanism of Action |
The substituted-benzenediamines appear to be least active when the amino groups are para to one another, whereas activity increases when the para position is occupied by a nonamino substituent. Activity also tends to increase as the two amino groups become ortho to the substituted group. The degree of activity may be explained by the capacity of N-acetyltransferase to interact with particular amino groups of the substituted-benzenediamines, leading to their detoxification. | |
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Color/Form |
LEAFLETS FROM PETROLEUM ETHER | |
CAS RN |
496-72-0 | |
Record name | 3,4-DIAMINOTOLUENE | |
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Melting Point |
192 to 194 °F (NTP, 1992), 80-90 °C | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3,4-diaminotoluene?
A1: this compound has the molecular formula C7H10N2 and a molecular weight of 122.17 g/mol.
Q2: What spectroscopic data is available for characterizing this compound?
A2: Researchers utilize various spectroscopic techniques to characterize 3,4-DAT, including:
- UV-Vis Spectroscopy: This method helps determine the compound's absorption characteristics in the ultraviolet and visible light regions. [, , , , , ]
- IR Spectroscopy (FT-IR): Infrared spectroscopy identifies functional groups present in the molecule, such as N-H and C-H bonds, by analyzing their characteristic vibrations. [, , , , , ]
- NMR Spectroscopy (1H and 13C-NMR): Nuclear Magnetic Resonance spectroscopy provides detailed information about the structure and bonding environment of hydrogen and carbon atoms within the molecule. [, , , , ]
- Mass Spectrometry (ESI-MS): This technique helps determine the molecular weight and fragmentation pattern of the compound, providing further structural confirmation. [, , ]
Q3: How stable is this compound under various conditions?
A3: The stability of 3,4-DAT can be influenced by factors like:
- Temperature: Elevated temperatures can lead to degradation. Thermal studies like thermogravimetric analysis (TGA) help determine its thermal stability. [, , ]
- pH: The compound's stability may vary depending on the pH of the solution. []
- Presence of Oxidizing Agents: Strong oxidizing agents can react with 3,4-DAT. [, ]
Q4: How is this compound used in material science?
A4: 3,4-DAT is a crucial building block in synthesizing various materials:
- Polyurethane Elastomers: It acts as a chain extender in polyurethane synthesis, impacting the material's thermal stability and mechanical properties. []
- Polyamide Reverse Osmosis Membranes: 3,4-DAT serves as a monomer in producing these membranes, influencing their permeation properties and chlorine tolerance. []
Q5: Can this compound be used in sensors?
A5: Yes, research shows 3,4-DAT's potential in sensor applications:
- Iodide Sensor: A colorimetric sensor utilizes the interaction of 3,4-DAT with gold and iridium nanoparticles to detect iodide ions in water samples. []
- Electrochemical Sensor: 3,4-DAT detection is possible using an electrochemical sensor based on Sr0.3Pb0.7TiO3/CoFe2O4 core/shell nanocomposite-modified electrodes. []
Q6: Does this compound exhibit any catalytic properties?
A6: While not a catalyst itself, 3,4-DAT can influence catalytic reactions:
- Electrocatalysis: It demonstrates the ability to catalyze the electrochemical reduction of Zn(II) ions under specific pH conditions. [, ]
- Biomimetic Catalysis: Cobalt(III) complexes with 3,4-DAT-derived ligands exhibit biomimetic catalytic activity, mimicking the action of ascorbic acid oxidase in oxidizing ascorbic acid. []
Q7: What are some other applications of this compound in chemical synthesis?
A7: 3,4-DAT is a versatile building block for synthesizing various heterocyclic compounds:
- Quinoxaline Derivatives: It readily reacts with dicarbonyl compounds and their derivatives to form quinoxalines, a class of nitrogen-containing heterocycles with potential biological activities. [, , , ]
- Benzimidazole Derivatives: Condensation of 3,4-DAT with various carboxylic acids yields benzimidazole derivatives, which have shown potential as tuberculostatic agents. []
- Schiff Base Ligands: 3,4-DAT reacts with aldehydes to form Schiff base ligands. These ligands can coordinate various metal ions, creating complexes with diverse applications in catalysis, materials science, and biological studies. [, , , , , , , ]
Q8: Is there any evidence of biological activity associated with this compound?
A8: Research suggests potential biological activities:
- Anti-Diabetic Action: Early studies indicate that 3,4-DAT might inhibit the diabetogenic action of alloxan, a compound known to induce diabetes in experimental models. []
- Anti-inflammatory, Analgesic, and Anti-Amoebic Activities: Pyrimidobenzimidazole and pyrimidopyridoimidazole derivatives synthesized from 3,4-DAT have demonstrated promising anti-inflammatory, analgesic, and anti-amoebic properties in preclinical studies. []
Q9: What safety information is available for this compound?
A9: Limited data on the compound's toxicity and safety profile is available. Further investigation is needed to assess:
- Mutagenicity: Studies have evaluated the mutagenic potential of 3,4-DAT. []
- Toxicity: More research is required to determine acute and chronic toxicity, including potential long-term effects. []
- Environmental Impact: Information on its environmental fate, degradation, and potential ecotoxicological effects is important to assess its impact on the environment. []
Q10: How is this compound analyzed and quantified?
A10: Several analytical techniques are employed:
- Chromatographic Techniques (e.g., Column Chromatography): Used to separate 3,4-DAT from other compounds in mixtures. [, ]
- Electrochemical Methods: Electrochemical techniques, including electrochemiluminescence, can be used for sensitive detection and quantification of 3,4-DAT, particularly in environmental samples. []
- Spectrophotometry (UV-Vis): This method, often coupled with specific reactions, allows for the quantification of 3,4-DAT based on its absorbance characteristics. []
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